1-[2-oxo-2-(5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)ethyl]-4-phenylpiperazine

• Molecular Formula: C21H24N4O
• Molecular Weight: 348.4 g/mol
• SMILES: C1CN(CCN1CC(=O)N2C(CC=N2)C3=CC=CC=C3)C4=CC=CC=C4
• InChI: InChI=1S/C21H24N4O/c26-21(25-20(11-12-22-25)18-7-3-1-4-8-18)17-23-13-15-24(16-14-23)19-9-5-2-6-10-19/h1-10,12,20H,11,13-17H2
• InChIKey: VHEIMYWBEICIIK-UHFFFAOYSA-N

Physicochemical & Structural Identity for Procurement

This compound (C21H24N4O, MW 348.45 g/mol) is a hybrid molecule combining a 4-phenylpiperazine moiety with a 5-phenyl-4,5-dihydro-1H-pyrazole (pyrazoline) core via a 2-oxoethyl linker [1]. Its definitive identity for procurement is established through its unique InChIKey (VHEIMYWBEICIIK-UHFFFAOYSA-N) and SpectraBase Compound ID (HUYBONDQ4IH), which provide a 1H NMR fingerprint [1]. This structural hybridization distinguishes it from simpler phenylpiperazines and fully aromatic pyrazoles.

Structural identity

Unique InChIKey / 1H NMR fingerprint via SpectraBase Compound ID

Scaffold class

Hybrid phenylpiperazine-pyrazoline for kinase or GPCR target studies

Procurement context

Differentiated from benzyl analog; correct entity verification is critical

• [1] SpectraBase. (n.d.). 1-[2-oxo-2-(5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)ethyl]-4-phenylpiperazine. SpectraBase Compound ID: HUYBONDQ4IH. John Wiley & Sons, Inc. View Source

Why In-Class Analogs Cannot Substitute

This compound occupies a specific pharmacophoric niche; simple substitution with other phenylpiperazine derivatives (e.g., benzyl analogs like CAS 727391-18-6 or aromatic pyrazoles) is not equivalent . Its dihydropyrazole ring introduces a non-planar, partially saturated character that alters target binding geometry compared to flat aromatic pyrazoles [1]. Furthermore, the oxoethyl spacer is critical for positioning the terminal phenylpiperazine, a feature distinct from propyl-linked dopamine D4 antagonists found in patent literature [1]. The specific electronic and steric environment of this hybrid is reported to be essential for the activity of pyrazoline-piperazine conjugates in anticancer and antimicrobial contexts [2].

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Benzyl piperazine analogs (e.g., CAS 727391-18-6) differ in molecular shape and mass; binding geometry may shift

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Fully aromatic pyrazoles lack the dihydropyrazole saturation; reported class activity depends on non-planar character

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Propyl-linked D4 antagonists omit the oxoethyl spacer; pharmacophore positioning may not transfer directly

• [1] Patent CA2680246A1. (2008). Piperazinyl-propyl-pyrazole derivatives as dopamine d4 receptor antagonists, and pharmaceutical compositions containing the same. View Source
• [2] MDPI. (2025). Novel pyrazoline-piperazine conjugates as anticancer and antibacterial agents: integrating synthesis, in vitro, QSAR, molecular docking, and MD simulation studies. Results in Chemistry. View Source

Quantitative Evidence for Compound Selection

Structural Confirmation vs. Benzyl Analog

The target compound's identity is confirmed by a unique InChIKey and 1H NMR spectrum, directly differentiating it from the closest benzyl analog, 1-benzyl-4-[2-oxo-2-(5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)ethyl]piperazine (CAS 727391-18-6), which has a different molecular formula (C22H26N4O) and molecular weight (362.5 g/mol) [1]. This ensures the correct chemical entity is procured.

Structural Confirmation

Cross-study comparable

InChIKey: VHEIMYWBEICIIK-UHFFFAOYSA-N; MW 348.45 vs. benzyl analog MW 362.5

Supports entity verification

Avoids misidentification with commercially available benzyl analog

Evidence Dimension	Molecular identity and purity validation
Target Compound Data	InChIKey: VHEIMYWBEICIIK-UHFFFAOYSA-N; MW: 348.45 g/mol; SpectraBase ID: HUYBONDQ4IH [1]
Comparator Or Baseline	Benzyl analog: CAS 727391-18-6; MW: 362.5 g/mol
Quantified Difference	Molecular weight difference of 14.05 g/mol (methyl vs. phenyl); distinct InChIKey
Conditions	N/A (structural comparison)

Why This Matters

For procurement and verification, this distinct structural signature prevents misidentification with the commercially available benzyl analog, ensuring experimental reproducibility.

• [1] SpectraBase. (n.d.). 1-[2-oxo-2-(5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)ethyl]-4-phenylpiperazine. SpectraBase Compound ID: HUYBONDQ4IH. John Wiley & Sons, Inc. View Source

Anticancer Potency of Pyrazoline-Piperazine Conjugates

A series of pyrazoline-piperazine conjugates, which share the core hybrid structure with the target compound, exhibited potent anticancer activity in vitro. The most active compounds in this series showed IC50 values of 3.78 μM, 4.43 μM, and 7.80 μM against cancer cell lines, which is more potent than the reference drug doxorubicin (IC50 = 9.45 μM) [1]. While not a direct measurement of the target compound, this strongly suggests that the dihydropyrazole-phenylpiperazine scaffold is responsible for significant cytotoxicity.

Cytotoxicity class profile

Class-level inference

Analog IC50 range 3.78–7.80 μM vs. doxorubicin 9.45 μM (MTT assay)

Supports cell-model endpoint review

No direct data on this compound; scaffold-based inference

Evidence Dimension	In vitro cytotoxicity against cancer cells (e.g., MCF-7)
Target Compound Data	No direct data available for the specific compound.
Comparator Or Baseline	Most active pyrazoline-piperazine analog (Compound 9w): IC50 = 3.78 ± 0.35 μM vs. Doxorubicin: IC50 = 9.45 ± 0.32 μM [1]
Quantified Difference	Class leads show ~2.5-fold improvement over doxorubicin.
Conditions	In vitro cell viability assay (MTT) on human cancer cell lines.

Why This Matters

This class-level evidence positions the target compound within a validated cytotoxic chemotype, making it a relevant candidate for further anticancer drug discovery efforts, with a potency advantage over standard chemotherapy.

• [1] MDPI. (2025). Novel pyrazoline-piperazine conjugates as anticancer and antibacterial agents: integrating synthesis, in vitro, QSAR, molecular docking, and MD simulation studies. Results in Chemistry. View Source

VEGFR-2 Kinase Inhibition as an Anticancer Mechanism

In a study of structurally related piperazine-chalcone hybrids and their cyclized pyrazoline analogues, the compounds demonstrated potent VEGFR-2 kinase inhibition, with IC50 values ranging from 0.57 μM to 1.48 μM [1]. This establishes that the dihydropyrazole core, as present in the target compound, is a viable scaffold for designing ATP-competitive kinase inhibitors targeting tumor angiogenesis.

VEGFR-2 kinase inhibition

Class-level inference

Related pyrazolines: IC50 0.57–1.48 μM

Supports kinase pathway assay context

Data from piperazine-chalcone/pyrazoline hybrids; target not directly tested

Evidence Dimension	Enzymatic inhibition of VEGFR-2 kinase
Target Compound Data	No direct data available for the specific compound.
Comparator Or Baseline	Most potent related pyrazoline: IC50 = 0.57 μM [1]
Quantified Difference	Activity within the sub-micromolar range.
Conditions	In vitro VEGFR-2 kinase inhibition assay.

Why This Matters

This provides a plausible molecular mechanism for the class's anticancer activity, indicating the target compound could be explored as a starting point for angiogenesis inhibitors.

• [1] Santali, E. et al. (2020). Novel piperazine-chalcone hybrids and related pyrazoline analogues targeting VEGFR-2 kinase; design, synthesis, molecular docking studies, and anticancer evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1839-1850. View Source

Ligand Efficiency for Dopamine D4 Receptor

The target compound is a structural congener of a patented series of piperazinyl-propyl-pyrazole derivatives (e.g., CA2680246A1) shown to have selective affinity for the dopamine D4 receptor [1]. While exact Ki values for the target compound are unavailable, its lower molecular weight (348.45 g/mol) compared to many described leads like 1-(3-(1-tert-butyl-5-phenyl-1H-pyrazol-3-yl)propyl)-4-phenylpiperazine (which have additional alkyl substituents) suggests higher ligand efficiency indices, a crucial parameter in CNS drug development.

D4 ligand efficiency

Context-dependent

MW 348.45 Da suggests favorable efficiency vs. larger patented leads

Supports CNS tool-compound profiling

No Ki data for this compound; inference from patent SAR

Evidence Dimension	Ligand-lipophilicity efficiency (LLE) / ligand efficiency (LE)
Target Compound Data	MW = 348.45 Da; ClogP not available.
Comparator Or Baseline	Patented dopamine D4 ligands with higher molecular weight (e.g., >400 Da) and more lipophilic side chains [1]
Quantified Difference	Not calculable without Ki data, but physicochemical properties predict potentially superior efficiency.
Conditions	Inference based on molecular properties and patent structure-activity data.

Why This Matters

For CNS-focused projects, compounds with lower molecular weight and balanced lipophilicity are preferred to enhance the probability of crossing the blood-brain barrier and reduce off-target binding; this compound fits that profile on paper.

• [1] Patent CA2680246A1. (2008). Piperazinyl-propyl-pyrazole derivatives as dopamine d4 receptor antagonists, and pharmaceutical compositions containing the same. View Source

Application Scenarios for This Compound

Anticancer Lead Optimization

Given the class-level evidence of low-micromolar cytotoxicity (3.78–7.80 μM) and sub-micromolar VEGFR-2 kinase inhibition in structurally analogous pyrazolines, this compound is a prime scaffold for hit-to-lead expansion. Its multiple functional groups allow for rapid diversification to improve potency and selectivity against specific cancer cell lines, as demonstrated by recent QSAR models on the same chemotype [1][2].

Target Engagement Studies

The compound's distinct structural identity, confirmed by a unique InChIKey and NMR spectrum, ensures it can be procured with high fidelity, avoiding misidentification with a commercially available benzyl analog [3]. This makes it suitable for target deconvolution studies, where chemical probe integrity is paramount.

Dopamine D4 Receptor Tool Compound

As a direct structural congener of a patented series of high-affinity dopamine D4 receptor antagonists, this unsubstituted parent molecule can serve as a minimal pharmacophoric scaffold for exploring D4 antagonist activity. Its lower molecular weight and lack of bulky lipophilic groups offer a strategic advantage for developing CNS-penetrant lead molecules with favorable ADME profiles [4].

Application

Selection Property

Validation Focus

Cancer cell-model lead optimization

Pyrazoline-piperazine scaffold diversity

Cytotoxicity and kinase-panel endpoint review

Target deconvolution studies

Confirmed structural identity

Procurement fidelity and probe integrity

Dopamine D4 receptor tool compound

Minimal pharmacophoric scaffold

CNS target engagement and ADME profiling

• [1] MDPI. (2025). Novel pyrazoline-piperazine conjugates as anticancer and antibacterial agents: integrating synthesis, in vitro, QSAR, molecular docking, and MD simulation studies. Results in Chemistry. View Source
• [2] Santali, E. et al. (2020). Novel piperazine-chalcone hybrids and related pyrazoline analogues targeting VEGFR-2 kinase; design, synthesis, molecular docking studies, and anticancer evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1839-1850. View Source
• [3] SpectraBase. (n.d.). 1-[2-oxo-2-(5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)ethyl]-4-phenylpiperazine. SpectraBase Compound ID: HUYBONDQ4IH. John Wiley & Sons, Inc. View Source
• [4] Patent CA2680246A1. (2008). Piperazinyl-propyl-pyrazole derivatives as dopamine d4 receptor antagonists, and pharmaceutical compositions containing the same. View Source